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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912 Get Quote

Essential Safety and Handling Guide for BLT-1
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with BLT-1 (Block lipid transport-1).

Adherence to these procedures is vital for ensuring laboratory safety and minimizing

environmental impact.

Chemical Information

Property Value

Synonyms Block lipid transport-1, BLT1

CAS Number 321673-30-7[1]

Molecular Formula C₁₂H₂₃N₃S[2]

Molecular Weight 241.40[2]

Description

A thiosemicarbazone copper chelator and a

selective inhibitor of the HDL receptor SR-BI.[2]

[3][4]

Appearance White to tan powder.[5]

Solubility
Soluble in DMSO (≥13 mg/mL) and Ethanol (48

mg/mL); insoluble in water.[2][5]
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Hazard Identification
BLT-1 presents the following hazards:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic

aquatic toxicity, Category 1).[1]

Personal Protective Equipment (PPE)
Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, are fundamental.[1] The following table summarizes the

mandatory personal protective equipment for handling BLT-1.[1]

PPE Category Item Specifications

Eye Protection Safety Goggles
Must be equipped with side-

shields.[1]

Hand Protection Protective Gloves
Chemically resistant gloves

(e.g., nitrile).

Body Protection Impervious Clothing
A buttoned lab coat is required

to protect skin and clothing.

Respiratory Protection Suitable Respirator

Required when engineering

controls are insufficient or

during aerosol-generating

procedures.

Operational and Disposal Plans
Strict adherence to the following protocols for handling and disposal is mandatory to ensure

safety and prevent environmental contamination.

Handling and Storage Protocol
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Preparation: Work in a well-ventilated area, preferably within a chemical fume hood to avoid

inhalation of dust or aerosols.[1]

Personal Protective Equipment: Don all required PPE as detailed in the table above before

handling BLT-1.

Handling: Avoid direct contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in

the designated work area.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and ignition sources.[1] Store the powder at -20°C and solutions at -80°C.[1]

Disposal Plan
BLT-1 and its container must be disposed of as hazardous waste.[6]

Waste Type Disposal Procedure

Unused BLT-1
Dispose of contents at an approved waste

disposal plant.[1]

Contaminated Labware

Collect and transfer to a designated chemical

waste container for disposal in accordance with

local regulations.

Contaminated PPE
Dispose of gloves and other disposable PPE in

a biohazard waste container.[7]

Emergency Procedures
Immediate and appropriate response to accidental exposure or spillage is critical.
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Emergency Scenario First Aid and Response Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, holding eyelids apart. Remove contact

lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention.[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide respiratory support.

Avoid mouth-to-mouth resuscitation. Seek

medical attention.[1]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or Poison Control

Center immediately.[1]

Spillage

Collect spillage to prevent it from entering drains

or water courses.[1] Contain the spill and clean

the area as per laboratory protocols for

hazardous materials.

Visual Workflow and Safety Diagrams
The following diagrams illustrate the key workflows for handling BLT-1 safely.
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Caption: Standard operational workflow for handling BLT-1.
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Caption: Decision-making process for emergency response to BLT-1 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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